Cas no 325968-73-8 (4-(2-hydroxyethyl)-N,N-dimethyl-1-Piperazinesulfonamide)

• Product Name: 4-(2-hydroxyethyl)-N,N-dimethyl-1-Piperazinesulfonamide
• CAS No: 325968-73-8
• MF: C₈H₁₉N₃O₃S
• MW: 237.319760560989
• CID: 1110884
• Update Time: 2024-07-24

4-(2-hydroxyethyl)-N,N-dimethyl-1-Piperazinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)-N,N-dimethyl-1-Piperazinesulfonamide
• 1-Piperazinesulfonamide, 4-(2-hydroxyethyl)-N,N-dimethyl-

• Inchi： 1S/C8H19N3O3S/c1-9(2)15(13,14)11-5-3-10(4-6-11)7-8-12/h12H,3-8H2,1-2H3
• InChI Key： VQWAEYKWNJSTCY-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(CCO)CC1

Computed Properties

• Exact Mass: 237.11487
• Monoisotopic Mass: 237.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5A^2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 387.4±35.0 °C(Predicted)
• PSA: 64.09
• pka: 14.96±0.10(Predicted)